Cas no 20163-71-7 (Methane, (methylsulfonyl)(methylthio)-)

Methane, (methylsulfonyl)(methylthio)- structure

20163-71-7 structure

Product Name:Methane, (methylsulfonyl)(methylthio)-

CAS No:20163-71-7

Molecular Formula:C₃H₈O₂S₂

Molecular Weight:140.22442

CID:1392152

PubChem ID:401304

Methane, (methylsulfonyl)(methylthio)- Properties

Names and Identifiers

- Methane, (methylsulfonyl)(methylthio)-
- (METHYLSULPHONYL)(METHYLTHIO)METHANE
- methylsulfanyl(methylsulfonyl)methane
- Sulfide, methyl (methylsulfonyl)methyl
- (methylsulfanyl)(methylsulfonyl)methane
- 20163-71-7
- MPHBIACXKTZAFW-UHFFFAOYSA-N
- Methane, [[(methylthio)methyl]sulfonyl]-
- NSC-714610
- Methyl (methylsulfonyl)methyl sulfide
- DTXSID80328012
- NSC714610
- SCHEMBL3151806
- methylsulfonyl-methylsulfanyl-methane
- 2,4-Dithiapentane 2,2-dioxide
- Methyl((methylsulfonyl)methyl)sulfane
- CHEBI:229376
- methylsulanyl(methylsulonyl)methane
- +Expand
- InChIKey： MPHBIACXKTZAFW-UHFFFAOYSA-N
- Inchi： InChI=1S/C3H8O2S2/c1-6-3-7(2,4)5/h3H2,1-2H3
- SMILES： CSCS(=O)(=O)C

Computed Properties

Exact Mass: 139.99664
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 139.99657184g/mol
Heavy Atom Count: 7
Complexity: 118
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.3
Topological Polar Surface Area: 67.8Å²

Experimental Properties

PSA: 34.14

Methane, (methylsulfonyl)(methylthio)- Related Literature

1. NMR and TRLFS studies of Ln(iii) and An(iii) C5-BPP complexes†

Andreas Geist,Udo Müllich,Peter Kaden Chem. Sci., 2015,6, 1548-1561
2. Tuning the anion binding properties of lanthanide receptors to discriminate nucleoside phosphates in a sensing array†

Sarah H. Hewitt,Georgina Macey,Romain Mailhot,Mark R. J. Elsegood,Fernanda Duarte,Alan M. Kenwright,Stephen J. Butler Chem. Sci., 2020,11, 3619-3628
3. New British Standards

Proc. Anal. Div. Chem. Soc., 1979,16, 358-358
4. Tunable regioselective synthesis of pyrazolo[3,4-d]pyrimidine derivatives via aza-Wittig cyclization and dimroth-type rearrangement†

Jun Xiong,Wenjuan Wang,Rou Li,Xiaoli Tang RSC Adv., 2015,5, 19830-19837
5. Template-confined growth of Ruddlesden–Popper perovskite micro-wire arrays for stable polarized photodetectors†

Shun-Xin Li,Guo-Ping Zhang,Hong Xia,Yi-Shi Xu,Chao Lv Nanoscale, 2019,11, 18272-18281
6. Inside front cover

Soft Matter, 2016,12, 5494-5494
7. Melamine–graphene epoxy nanocomposite based die attach films for advanced 3D semiconductor packaging applications†

Zhijian Sun,Ryan Wong,Yifan Liu,Michael Yu,Jiaxiong Li,Daron Spence,Mingyue Zhang,Mohanalingam Kathaperumal,Ching-Ping Wong Nanoscale, 2022,14, 15193-15202
8. Self-assembled c-oriented Ni(OH)2 films for enhanced electrocatalytic activity towards the urea oxidation reaction†

Xinwei Dong,Chen Peng,Xu Zhao,Tao Zhang,Yansheng Liu,Guoxiao Xu,Jin Zhou,Fei Guo,Zhiqiang Yu,Xiaobo Jia RSC Adv., 2023,13, 29625-29631
9. First-principles calculations of oxygen interstitials in corundum: a site symmetry approach†

Robert A. Evarestov,Alexander Platonenko,Denis Gryaznov,Yuri F. Zhukovskii Phys. Chem. Chem. Phys., 2017,19, 25245-25251
10. Luminescent polymorphic crystals: mechanoresponsive and multicolor-emissive properties

CrystEngComm, 2022,24, 1112-1126

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